Degradable thermoresponsive polymers which display redox-responsive LCST Behaviour†

Chemical Communications Pub Date: 2011-12-08 DOI: 10.1039/C1CC16323J

Abstract

Disulfide linkages were introduced into poly (N-isopropylacrylamide) by the polycondensation of a RAFT-derived, telechelic macromonomer to give degradable yet vinyl-based polymers. These polymers displayed a redox-sensitive lower critical solution temperature (LCST) with the shorter, degraded product displaying a higher LCST than its non-degraded counterpart.

Graphical abstract: Degradable thermoresponsive polymers which display redox-responsive LCST Behaviour
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